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DiAzK, or H-L-Photo-lysine, is an unnatural amino acid containing a diazirine moiety.[1][2] This
small, three-membered ring is relatively stable in the dark but can be activated by UV light,
typically at a wavelength of 330-370 nm.[3] Upon photoactivation, the diazirine group becomes
highly reactive, enabling it to form covalent bonds with nearby molecules, thereby "cross-
linking" the DiAzK-containing protein to its interaction partners.

Recent quantitative studies have refined the understanding of the diazirine photoreaction,
revealing a two-step mechanism that proceeds through two distinct reactive intermediates: a
diazo isomer and a carbene.[4][5][6][7]

o Step 1: Isomerization to a Diazo Intermediate. Upon initial exposure to UV light (~365 nm),
the diazirine ring rearranges to form a linear diazo intermediate.[6][8] This intermediate is
reactive and can engage in cross-linking, showing a marked preference for buried polar and
acidic residues such as aspartic acid (Asp), glutamic acid (Glu), and tyrosine (Tyr).[4][5]

» Step 2: Nitrogen Extrusion to Form a Carbene. With continued UV irradiation, the diazo
intermediate loses a molecule of nitrogen gas (Nz2) to generate a highly reactive and
indiscriminate carbene intermediate.[3][9] This carbene can rapidly insert into any proximal
C-H, N-H, or O-H bond, making it a less specific but highly efficient cross-linking agent.[3]
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[10] A minor pathway may also involve the direct formation of carbene from the photo-excited

diazirine.[8]

This two-step mechanism is crucial because the intermediates exhibit different selectivities. By
carefully modulating the UV irradiation time and power density, researchers can favor the
diazo-mediated pathway to achieve more specific cross-linking to polar residues.[4][6]
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Caption: The two-step photoactivation pathway of DiAzK.

Quantitative Data Summary

The ability to control and quantify the cross-linking process is paramount. The following tables

summarize key quantitative parameters derived from the literature.

Table 1: Reactivity of Diazirine Intermediates
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Preferred Target

Intermediate Reactivity Profile . Reference

Residues
) ) s Polar/Acidic (Asp, Glu,

Diazo High specificity [4][5][6]

Tyr)
L ) Any proximal amino
Indiscriminate, highly )
Carbene acid (C-H, N-H, O-H, [3][11][12]

reactive

S-H bonds)

Table 2: Typical Experimental Parameters for Photo-

Cross-Linking

Parameter

Value

Notes

Reference

UV Wavelength

350 - 370 nm

Optimal for diazirine
activation while
minimizing protein

damage.

[3][6]

Irradiation Time

2 - 30 minutes

Shorter times (e.qg., 2
min) favor the more
selective diazo

intermediate.

[Al0L1][13][14]

Power Density

~100 mW/cm?2

A key parameter to
modulate for
controlling the

reaction pathway.

[4]

Temperature

Onice (~4 °C)

Minimizes protein
degradation and off-
target effects during

irradiation.

[11][13]

Table 3: Reported Efficiencies in Quantitative Cross-
Linking Mass Spectrometry (QCLMS)
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Quantifiable
Technique Protein(s) Unique Residue Reference
Pairs
Human Serum
Photo-DIA-QCLMS , 93% [15]
Albumin (HSA)
Photo-DIA-QCLMS Cytochrome C 95% [15]
60-95% (cross-linking
ACT-based Probes BTK [16]

yield)

Experimental Protocols and Workflow

A typical DiAzK photo-cross-linking experiment followed by mass spectrometry analysis

involves several key stages, from probe incorporation to data analysis.
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Key Reagents & Conditions

DiAzK in Media

xperimental Workflow for DiAzK P
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(Enrichment of bait protein)

5. Sample Preparation
(Proteolytic Digestion)

6. LC-MS/MS Analysis
(DIA or DDA)

7. Data Analysis
(Identification of cross-linked peptides)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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